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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation of stock solutions of LDN-
192960 hydrochloride, a potent inhibitor of Haspin and Dual-specificity Tyrosine-regulated

Kinase 2 (DYRK2). Adherence to these guidelines is crucial for ensuring the accurate

concentration, stability, and optimal performance of the compound in downstream applications.

The following sections detail the necessary materials, equipment, and step-by-step procedures

for preparing and storing stock solutions in both dimethyl sulfoxide (DMSO) and phosphate-

buffered saline (PBS).

Chemical Properties and Solubility
LDN-192960 hydrochloride is a crystalline solid with a molecular weight of 401.4 g/mol .[1][2]

Proper solubilization is key to obtaining reliable experimental results. The solubility of LDN-
192960 hydrochloride in common laboratory solvents is summarized in the table below. It is

critical to note that the hygroscopic nature of DMSO can significantly impact solubility;

therefore, the use of fresh, anhydrous DMSO is strongly recommended.[1][3]
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Solvent Solubility
Molar Concentration

(at max solubility)
Notes

DMSO
7.14 mg/mL[1] - 30

mg/mL[2]

~17.79 mM[1] -

~74.74 mM

Use of ultrasonic bath

is recommended to

aid dissolution.[1][4] It

is crucial to use newly

opened, anhydrous

DMSO as absorbed

moisture can

significantly decrease

solubility.[1][5]

PBS (pH 7.2) 10 mg/mL[2] ~24.91 mM -

Methanol 1 mg/mL[4] ~2.49 mM
Sonication is

recommended.[4]

Water 10 mg/mL[6] ~24.91 mM -

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LDN-192960
hydrochloride in DMSO.

Materials:

LDN-192960 hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance
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Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of LDN-192960 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of LDN-192960 hydrochloride powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.014 mg of the compound.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the tube

containing the powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the solution is not completely clear, place the tube in an

ultrasonic bath for 5-10 minutes.[1][4] Visually inspect the solution to ensure all solid has

dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][3]

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer (e.g., PBS)
This protocol describes the dilution of the high-concentration DMSO stock solution into an

aqueous buffer for use in cell-based assays or other downstream applications.

Materials:
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LDN-192960 hydrochloride DMSO stock solution (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the LDN-192960 hydrochloride DMSO stock solution at

room temperature.

Dilution Calculation: Determine the required volume of the DMSO stock solution to achieve

the desired final concentration in your aqueous buffer. For example, to prepare 1 mL of a 100

µM working solution from a 10 mM stock, you would need 10 µL of the stock solution.

Preparation of Working Solution: Add the appropriate volume of the aqueous buffer (e.g., 990

µL of PBS) to a sterile tube. Add the calculated volume of the DMSO stock solution (e.g., 10

µL) to the buffer.

Mixing: Gently vortex or pipette up and down to ensure thorough mixing.

Usage: Use the freshly prepared working solution immediately. It is not recommended to

store aqueous working solutions for extended periods.

Stability and Storage
Proper storage is essential to maintain the integrity of LDN-192960 hydrochloride.

Solid Form: The solid powder should be stored at -20°C and is stable for at least 4 years.[2]

Stock Solutions in DMSO:

Store at -20°C for up to 1 month.[1][3]

Store at -80°C for up to 6 months.[1][3]
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Aqueous Working Solutions: It is recommended to prepare these solutions fresh for each

experiment and not to store them.

Visualized Workflow
The following diagram illustrates the general workflow for preparing LDN-192960
hydrochloride stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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